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Compound of Interest

Compound Name: 5-Bromo-2-nitropyridine

Cat. No.: B047719

This document provides a detailed summary of the fundamental physicochemical properties of
5-Bromo-2-nitropyridine, a key reagent in various synthetic applications. The information
presented is intended for researchers, scientists, and professionals engaged in drug
development and chemical synthesis.

Physicochemical Properties

The core molecular attributes of 5-Bromo-2-nitropyridine are summarized in the table below.
These values are fundamental for stoichiometric calculations, analytical characterization, and
experimental design.

Property Value

Molecular Formula CsH3BrN202[1][2][3]
Molecular Weight 202.99 g/mol [1][2][3]
CAS Number 39856-50-3[1][2][4]

Experimental Considerations

The determination of the molecular weight and formula of a compound like 5-Bromo-2-
nitropyridine is typically achieved through a combination of mass spectrometry and elemental
analysis.
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e Mass Spectrometry: This technique provides a precise mass-to-charge ratio, which is
instrumental in determining the molecular weight of a compound.

o Elemental Analysis: This method determines the percentage composition of the individual
elements (carbon, hydrogen, nitrogen, etc.) within the compound, which is used to confirm
the empirical and molecular formula.

Due to the standardized and universally accepted nature of these analytical techniques, a
detailed experimental protocol is not provided within this document. Researchers are advised
to consult standard laboratory operating procedures for these methods.

Contextual Relationships in Synthesis

While there are no biological signaling pathways directly associated with 5-Bromo-2-
nitropyridine itself, its utility is demonstrated in the synthesis of biologically active molecules.
For instance, it is employed as a reagent in the synthesis of novel benzimidazoles, which are
potent inhibitors of TIE-2 and VEGFR-2 tyrosine kinase receptors[4]. The logical workflow for
such a synthetic process can be conceptualized as follows:

5-Bromo-2-nitropyridine Ny Chemical Reaction . . Final Product
(Starting Material) (e.g., Suzuki Coupling, etc.) »>| Intermediate Product(s) (e.g., Benzimidazole Derivative)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047719#5-bromo-2-nitropyridine-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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